Cas no 149525-84-8 ()

149525-84-8 structure
structure
Product Name:
CAS No:149525-84-8
MF:C9H10O3
MW:166.173902988434
CID:6769067
PubChem ID:18962708
Update Time:2024-03-03

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C9H10O3/c1-7(6-10)12-9-4-2-8(11)3-5-9/h2-7,11H,1H3
    • InChI Key: SORGLEQHTGBRTG-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)O)C(C=O)C

Computed Properties

  • Exact Mass: 166.062994177g/mol
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 46.5Ų
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